1-(4-Cyanobutyl)cyclopentane carboxylic acid methyl ester

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: methyl 1-(4-cyanobutyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C12H19NO2/c1-15-11(14)12(8-4-5-9-12)7-3-2-6-10-13/h2-9H2,1H3
• InChI Key: LLSUTOZBMQBLNC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)CCCCC#N

Description

1-(4-Cyanobutyl)cyclopentane carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-bromobutyl)cyclopentane carboxlic acid methyl ester was treated with a solution of 0.5 molar lithium cyanide in DMF (5 mmol, 10 mL) and stirred overnight at room temperature followed by heating at 75° C. for two hrs. The reaction mixture was evaporated to dryness, the residue was dissolved in ethyl acetate (30 mL) and washed with sat'd sodium bicarbonate (2×10 mL), and brine (5 mL) and dried over magnesium sulfate to give a yellow oil (860 mg). Silica gel chromtography eluting with 1:3 ethyl acetate:hexane yielded a pale oil (83%, 693 mg). LR MS (C12H19NO2): Obs mass, 227 (M+NH4), 248 (M+K).